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Compound of Interest

Compound Name: PROTAC ER Degrader-3

Cat. No.: B15144141 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential handling and storage protocols for

PROTAC ER Degrader-3, a key intermediate in the synthesis of PROTAC Antibody

Conjugates (PACs). Adherence to these guidelines is crucial for maintaining the integrity,

stability, and performance of the compound in research and development applications.

Compound Information
Property Value Source

CAS Number 2158322-29-1 N/A

Molecular Weight 1220.41 g/mol [1]

Appearance Solid [2]

Primary Use

Intermediate for the synthesis

of PROTAC Antibody

Conjugates (PACs) for

targeted degradation of

Estrogen Receptor-alpha

(ERα)

[1][3]
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Proper storage is critical to prevent degradation and ensure the compound's stability. The

following table summarizes the recommended storage conditions for both the solid compound

and solutions.

Form
Storage
Temperature

Duration Recommendations

Solid -20°C Long-term

Store in a tightly

sealed container,

protected from light

and moisture.

Stock Solution -80°C Up to 6 months

Aliquot into single-use

vials to avoid repeated

freeze-thaw cycles.[1]

-20°C Up to 1 month

Aliquot into single-use

vials to avoid repeated

freeze-thaw cycles.[1]

Handling and Solution Preparation
PROTAC ER Degrader-3 is soluble in DMSO.[1] The following protocol outlines the general

procedure for preparing a stock solution.

Materials
PROTAC ER Degrader-3 solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Ultrasonic bath
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Protocol for Reconstitution
Equilibration: Allow the vial of solid PROTAC ER Degrader-3 to equilibrate to room

temperature before opening to prevent condensation.

Solvent Addition: Add the calculated volume of DMSO to the vial to achieve the desired stock

concentration.

Dissolution: Vortex the vial thoroughly to dissolve the compound. To enhance solubility, the

tube may be gently warmed to 37°C and sonicated in an ultrasonic bath for a short period.[1]

Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into single-use, light-

protected tubes. Store immediately at the recommended temperature (-80°C for long-term or

-20°C for short-term).

Experimental Workflow
The following diagram illustrates a general workflow for utilizing PROTAC ER Degrader-3 in a

cell-based assay, from initial handling to data analysis.
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General experimental workflow for a PROTAC-based cell assay.
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Mechanism of Action: General PROTAC Function
PROTAC ER Degrader-3 is an intermediate used to create bifunctional molecules that harness

the cell's natural protein disposal system, the Ubiquitin-Proteasome System (UPS), to degrade

a target protein. The diagram below illustrates this general mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: PROTAC ER Degrader-3 Handling
and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15144141#protac-er-degrader-3-handling-and-
storage-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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